Cas no 62391-25-7 (1,5-Benzodiazocine, 1-acetyl-1,2,3,4-tetrahydro-6-phenyl-)

• Product Name: 1,5-Benzodiazocine, 1-acetyl-1,2,3,4-tetrahydro-6-phenyl-
• CAS No: 62391-25-7
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 446558
• PubChem ID: 12336919
• Update Time: 2025-04-19

1,5-Benzodiazocine, 1-acetyl-1,2,3,4-tetrahydro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzodiazocine, 1-acetyl-1,2,3,4-tetrahydro-6-phenyl-
• 1-(6-phenyl-3,4-dihydro-2H-1,5-benzodiazocin-1-yl)ethanone
• DTXSID60491490
• 1-[(5Z)-6-Phenyl-3,4-dihydro-1,5-benzodiazocin-1(2H)-yl]ethan-1-one
• 62391-25-7

• Inchi： 1S/C18H18N2O/c1-14(21)20-13-7-12-19-18(15-8-3-2-4-9-15)16-10-5-6-11-17(16)20/h2-6,8-11H,7,12-13H2,1H3/b19-18-
• InChI Key： FNRPZNIWZJYLQB-HNENSFHCSA-N
• SMILES： O=C(C)N1C2C=CC=CC=2C(C2C=CC=CC=2)=NCCC1 |c:18|

Computed Properties

• Exact Mass: 278.14204
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67